molecular formula C17H10ClF3N2 B8621422 4-Chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine CAS No. 651315-70-7

4-Chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine

Cat. No.: B8621422
CAS No.: 651315-70-7
M. Wt: 334.7 g/mol
InChI Key: CJMBUOHMRKVLLZ-UHFFFAOYSA-N
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Description

4-Chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C17H10ClF3N2 and its molecular weight is 334.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

651315-70-7

Molecular Formula

C17H10ClF3N2

Molecular Weight

334.7 g/mol

IUPAC Name

4-chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine

InChI

InChI=1S/C17H10ClF3N2/c18-15-13(11-7-3-1-4-8-11)14(12-9-5-2-6-10-12)22-16(23-15)17(19,20)21/h1-10H

InChI Key

CJMBUOHMRKVLLZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(N=C(N=C2Cl)C(F)(F)F)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

5,6-Diphenyl-2-(trifluoromethyl)pyrimidin-4(3H)-one (8.0 g, 25 mmol) (synthesized according to the procedure described in our PCT application No. IB03/01289) was refluxed in phosphorus oxychloride (15 ml) for 5 hours and allowed to cool to room temperature. The reaction mixture was poured onto ice-water mixture and neutralised with saturated sodium bicarbonate solution. The solid thus separated was extracted with dichloromethane. The organic extract was washed with water, dried over anhydrous sodium sulphate and concentrated under reduced pressure to give crude product, which was purified by column chromatography to afford the title compound (6.5 g, 76.6%, HPLC purity 99.8%), mp: 105-107° C.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Three
Yield
76.6%

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